10-Methoxy-10-oxodecanoate
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Description
10-Methoxy-10-oxodecanoate is a fatty acid derivative characterized by a methoxy (-OCH₃) and an oxo (=O) group at the 10th carbon of a decanoate chain. Such esters are often intermediates in organic synthesis, pharmaceuticals, or polymer chemistry .
Properties
IUPAC Name |
10-methoxy-10-oxodecanoate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O4/c1-15-11(14)9-7-5-3-2-4-6-8-10(12)13/h2-9H2,1H3,(H,12,13)/p-1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSYQOBUUFRGFNG-UHFFFAOYSA-M | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCCCCCCC(=O)[O-] | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19O4- | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 10-Methoxy-10-oxodecanoate typically involves the esterification of decanedioic acid with methanol. The reaction is catalyzed by an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction conditions include heating the mixture under reflux to facilitate the esterification process. Industrial production methods may involve continuous flow reactors to optimize yield and efficiency .
Chemical Reactions Analysis
10-Methoxy-10-oxodecanoate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form decanedioic acid and methanol.
Reduction: Reduction of the carbonyl group to methylene using reagents like triethylsilane and trifluoroacetic acid.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. Major products formed from these reactions include decanedioic acid, methanol, and various substituted derivatives .
Scientific Research Applications
10-Methoxy-10-oxodecanoate has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of other organic compounds and as a reagent in organic reactions.
Biology: The compound is studied for its role in metabolic pathways and its interactions with biological molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug intermediate.
Industry: It is used in the production of polymers, lubricants, and plasticizers
Mechanism of Action
The mechanism of action of 10-Methoxy-10-oxodecanoate involves its interaction with various molecular targets and pathways. The compound can act as a substrate for enzymes involved in fatty acid metabolism. It may also interact with cellular receptors and signaling pathways, influencing cellular processes such as lipid metabolism and energy production .
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Properties of 10-Methoxy-10-oxodecanoate and Analogs
*Estimated based on methyl 10-oxodecanoate (LogP 2.0) adjusted for methoxy’s polarity. †Calculated using ChemDraw or inferred from analogs.
Reactivity and Functional Group Influence
- Electron-Withdrawing vs. Electron-Donating Groups: Chloro () and oxo groups increase electrophilicity at C10, making these compounds reactive toward nucleophiles (e.g., amines, alcohols). Ethyl 10-chloro-10-oxodecanoate is a key acylating agent in peptide synthesis . Methoxy and ethoxy groups () donate electrons via resonance, reducing carbonyl reactivity but improving stability. This makes 10-methoxy derivatives more suitable for controlled-release formulations .
- Chain Length Effects: Longer chains (e.g., methyl 10-oxooctadecanoate, C19) exhibit higher hydrophobicity (LogP 5.6), favoring applications in lubricants or coatings. Shorter chains (C10–C12) are more soluble in polar solvents .
Biological Activity
10-Methoxy-10-oxodecanoate is a medium-chain fatty acid derivative characterized by its distinctive methoxy and oxo functional groups. With a molecular formula of CHO and a molecular weight of approximately 216.27 g/mol, this compound has garnered attention for its potential biological activities and interactions with various enzymes involved in lipid metabolism.
Chemical Structure and Properties
The structural uniqueness of 10-methoxy-10-oxodecanoate arises from its aliphatic tail consisting of ten carbon atoms, along with the methoxy group at the 10th position. This configuration enhances its reactivity and potential applications in biochemistry and organic synthesis.
| Property | Value |
|---|---|
| Molecular Formula | CHO |
| Molecular Weight | 216.27 g/mol |
| Functional Groups | Methoxy, Oxo |
| Carbon Chain Length | 10 |
Biological Activity
Research indicates that 10-methoxy-10-oxodecanoate may modulate various enzymatic activities, particularly those related to fatty acid metabolism. Key findings include:
- Enzyme Interactions : Initial studies suggest that this compound interacts with enzymes such as fatty acid synthase and acyl-CoA oxidase, potentially leading to the formation of metabolites that exert biological effects .
- Metabolic Pathways : The compound's metabolic pathways involve significant interactions that could influence lipid metabolism, making it a candidate for further pharmacological exploration .
Case Studies
- Enzyme Modulation : In high-throughput assays, 10-methoxy-10-oxodecanoate demonstrated promising results as an enzyme inhibitor, suggesting its potential utility in therapeutic applications targeting metabolic disorders .
- Comparative Studies : When compared to structurally similar compounds, such as sebacic acid and decanoic acid, 10-methoxy-10-oxodecanoate exhibited unique characteristics due to its methoxy and oxo groups. This distinction may enhance its efficacy in specific biochemical applications .
Research Findings
Recent studies have focused on the biological implications of 10-methoxy-10-oxodecanoate:
- Inhibition Studies : Preliminary results indicate that the compound may inhibit key enzymes in lipid metabolism, which could have implications for conditions such as obesity and diabetes .
- Potential Therapeutic Applications : Ongoing research is investigating the compound's role in metabolic regulation and its potential as a therapeutic agent in metabolic syndromes .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
